Cas no 2171634-41-4 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}oxane-3-carboxylic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}oxane-3-carboxylic acid
• CAS No: 2171634-41-4
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6592779
• PubChem ID: 165554876
• Update Time: 2025-05-21

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}oxane-3-carboxylic acid
• 2171634-41-4
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}oxane-3-carboxylic acid
• EN300-1547335

• Inchi： 1S/C27H30N2O6/c1-2-8-23(24(30)28-16-27(25(31)32)13-7-14-34-17-27)29-26(33)35-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h2-6,9-12,22-23H,1,7-8,13-17H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： XCODLAHAYNDVFR-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)O)(CNC(C(CC=C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}oxane-3-carboxylic acid

Comprehensive Guide to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}oxane-3-carboxylic acid (CAS No. 2171634-41-4)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}oxane-3-carboxylic acid (CAS No. 2171634-41-4) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound features a unique oxane-3-carboxylic acid backbone coupled with a pent-4-enamidomethyl side chain, making it valuable for designing complex biomolecules. Researchers frequently search for Fmoc-protected building blocks like this to develop novel drug candidates, particularly in targeted therapies and peptide-based drug discovery.

The growing demand for custom peptide synthesis and bioconjugation techniques has increased interest in 2171634-41-4. Its structural versatility allows for modifications in solid-phase peptide synthesis (SPPS), a hot topic in biopharmaceutical development. Recent trends show rising searches for "Fmoc-amino acid applications" and "peptide linker chemistry", highlighting its relevance in modern research. The compound’s oxane ring contributes to enhanced stability, addressing common challenges in peptide drug delivery systems.

In the context of AI-driven drug discovery, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}oxane-3-carboxylic acid serves as a critical scaffold for generating machine-learning-optimized compounds. Its CAS No. 2171634-41-4 is often referenced in databases for high-throughput screening, aligning with the industry’s shift toward computational chemistry. Laboratories prioritize this derivative for its compatibility with automated synthesizers, a frequently searched term in laboratory equipment optimization queries.

From a commercial perspective, suppliers of 2171634-41-4 emphasize its >95% purity for GMP-grade applications, responding to market needs for research-grade chemicals. The compound’s pent-4-enamidomethyl group enables click chemistry applications, a trending area in biomaterial engineering. Analytical techniques like HPLC and LC-MS (common search terms for quality control) are essential for verifying its specifications in pharmaceutical intermediates production.

Environmental and safety profiles of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}oxane-3-carboxylic acid comply with green chemistry principles, another high-search-volume topic. Its synthesis avoids heavy metals, addressing concerns about sustainable chemical manufacturing. The oxane-3-carboxylic acid moiety’s biodegradability makes it preferable for eco-friendly drug formulations, frequently discussed in environmental health forums.

Future applications of CAS No. 2171634-41-4 may expand into nanocarrier systems and theranostic agents, based on emerging patent literature. Its dual functionality—combining Fmoc protection with a reactive alkene group—positions it as a key player in next-generation bioconjugates, a rapidly growing market segment. Researchers consistently search for "multifunctional peptide modifiers" and "orthogonal protection strategies" where this compound excels.